Ethyl 3-Bromo-7-methyl-8-nitroimidazo[1,2-a]pyridine-2-carboxylate

• IUPAC Name: ethyl 3-bromo-7-methyl-8-nitroimidazo[1,2-a]pyridine-2-carboxylate
• InChI: InChI=1S/C11H10BrN3O4/c1-3-19-11(16)7-9(12)14-5-4-6(2)8(15(17)18)10(14)13-7/h4-5H,3H2,1-2H3
• InChI Key: LGAZXCGDXQOPRK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N2C=CC(=C(C2=N1)[N+](=O)[O-])C)Br
• Molecular Formula: C11H10BrN3O4
• DSSTOX Substance ID: DTXSID40563689
• Molecular Weight: 328.12 g/mol
• CAS RN: 132272-73-2

Description

“Ethyl 3-Bromo-7-methyl-8-nitroimidazo[1,2-a]pyridine-2-carboxylate” is a chemical compound with the molecular formula C11H10BrN3O4. It is used in pharmaceutical testing.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridine analogues, which includes “Ethyl 3-Bromo-7-methyl-8-nitroimidazo[1,2-a]pyridine-2-carboxylate”, has been developed using a microwave-assisted one-pot Ugi-type multi-component reaction. This method is reasonably fast, very clean, high yielding, simple workup and environmentally benign.

Molecular Structure Analysis

The molecular structure of “Ethyl 3-Bromo-7-methyl-8-nitroimidazo[1,2-a]pyridine-2-carboxylate” consists of a fused bicyclic 5,6 heterocycle. The average mass of the molecule is 328.119 Da and the monoisotopic mass is 326.985474 Da.

Chemical Reactions Analysis

While specific chemical reactions involving “Ethyl 3-Bromo-7-methyl-8-nitroimidazo[1,2-a]pyridine-2-carboxylate” are not detailed in the search results, imidazo[1,2-a]pyridine analogues have been synthesized by treating 2-aminopyridines with α-haloketones in polar organic solvents.

Physical And Chemical Properties Analysis

The physical and chemical properties of “Ethyl 3-Bromo-7-methyl-8-nitroimidazo[1,2-a]pyridine-2-carboxylate” include a molecular formula of C11H10BrN3O4 and a molecular weight of 328.11900.

Scientific Research Applications

Synthesis and Potential Biological Activity

Ethyl 3-Bromo-7-methyl-8-nitroimidazo[1,2-a]pyridine-2-carboxylate is a key compound used in the synthesis of novel heterocyclic compounds with potential biological activities. One study explored its use in the synthesis of pyrido(1′,2′:1,2)imidazo[5,4-d]-1,2,3-triazinones, highlighting its role as a synthon for building fused triazines with potential biological activity. This process involves treating ethyl 3-nitroimidazo[1,2-a]pyridine-2-carboxylate with ammonia or primary amines, followed by reduction and further chemical reactions to yield the desired products (Zamora et al., 2004).

Anti-Hepatitis B Virus Activity

Another significant application of derivatives of this chemical compound is in the synthesis of ethyl 6-bromo-8-hydroxyimidazo[1,2-a]pyridine-3-carboxylate derivatives, which have been evaluated for their anti-hepatitis B virus (HBV) activity. This research identified compounds with high efficacy in inhibiting the replication of HBV DNA, marking an important step towards developing new antiviral drugs (Chen et al., 2011).

Catalytic Activity in Oxidation Reactions

The imidazolo[1,2-a]pyridine derivatives, including compounds similar in structure to Ethyl 3-Bromo-7-methyl-8-nitroimidazo[1,2-a]pyridine-2-carboxylate, have been investigated for their catalytic activities. They were found effective in catalyzing the oxidation of catechol to o-quinone, with the rate of oxidation influenced by the nature of the ligand, transition metals, ion salts, and the concentration of the complex. This application demonstrates the compound's potential in industrial and environmental chemistry applications (Saddik et al., 2012).

Future Directions

Imidazo[1,2-a]pyridine analogues, including “Ethyl 3-Bromo-7-methyl-8-nitroimidazo[1,2-a]pyridine-2-carboxylate”, have been recognized for their wide range of applications in medicinal chemistry. The World Health Organization has taken the initiative to develop new drugs using these compounds, particularly for the treatment of tuberculosis. This represents a promising future direction for the use of these compounds.

Mechanism of Action

Target of Action

Compounds with a similar imidazo[1,2-a]pyridine-3-carboxylate core have been studied for their anti-proliferative activity againstS. pneumoniae .

Mode of Action

pneumoniae .

Biochemical Pathways

pneumoniae , suggesting that they may interfere with bacterial growth and proliferation pathways.

Pharmacokinetics

A compound with a similar imidazo[1,2-a]pyridine core, q203, displayed pharmacokinetic and safety profiles compatible with once-daily dosing .

Result of Action

pneumoniae , suggesting that they may inhibit bacterial growth and proliferation.

Action Environment

It’s known that the efficacy of similar compounds can vary depending on the specific conditions of the environment .